Cas no 2757917-51-2 (N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride)

• Product Name: N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride
• CAS No: 2757917-51-2
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 6602858
• PubChem ID: 165751501
• Update Time: 2025-11-01

N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride
• 2757917-51-2
• EN300-35934918

• Inchi： 1S/C7H12ClNO/c1-7(4-3-5-7)9(2)6(8)10/h3-5H2,1-2H3
• InChI Key： KTYCEMPJQCHANM-UHFFFAOYSA-N
• SMILES： ClC(N(C)C1(C)CCC1)=O

Computed Properties

• Exact Mass: 161.0607417g/mol
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Additional information on N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride

Introduction to N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride (CAS No. 2757917-51-2)

N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride is a specialized organic compound with the chemical formula C₉H₁₄ClNO. This compound is of significant interest in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug synthesis. The presence of a carbamoyl chloride functional group makes it a valuable intermediate in the preparation of various bioactive molecules.

The CAS number 2757917-51-2 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This numerical code is essential for researchers and chemists who need to reference or procure this specific chemical entity.

The name N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride highlights the structural framework of the molecule, which consists of a carbamoyl group attached to a nitrogen atom that is further substituted with a methyl group and a 1-methylcyclobutyl moiety. This particular arrangement imparts distinct reactivity and binding properties, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel carbamoylated compounds due to their broad spectrum of biological activities. The N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride has been explored as a precursor in the synthesis of various pharmacophores, including those targeting neurological disorders, inflammation, and infectious diseases. Its structural features allow for modifications that can enhance drug efficacy and reduce side effects.

One of the most compelling aspects of this compound is its utility in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The carbamoyl chloride functionality facilitates the introduction of amide bonds, which are crucial for constructing peptidomimetic scaffolds. Researchers have leveraged this compound to develop inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases.

Recent studies have demonstrated the potential of N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride in the development of antiviral agents. The cyclobutyl moiety, in particular, has been shown to enhance binding affinity to viral proteases, thereby inhibiting viral replication. This finding has spurred further investigation into its derivatives as candidates for treating emerging viral infections.

The compound's reactivity also makes it valuable in cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. Techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings can be employed using this intermediate to introduce aryl or heteroaryl groups, expanding the structural diversity of potential drug candidates.

In addition to its pharmaceutical applications, N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride has found utility in materials science. Its ability to form stable amide linkages has been exploited in the synthesis of polymers with specific mechanical and thermal properties. These polymers can be used in coatings, adhesives, and even advanced materials like shape-memory polymers.

The synthesis of this compound typically involves multi-step organic reactions starting from readily available precursors. Key steps include chlorination of an amide intermediate followed by N-substitution with 1-methylcyclobutyl groups. Advances in catalytic methods have enabled more efficient and scalable production processes, making it more accessible for industrial applications.

As research continues to uncover new therapeutic targets and synthetic strategies, the demand for high-quality intermediates like N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride is expected to grow. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive innovation in its application areas, leading to novel treatments for unmet medical needs.

In conclusion, N-methyl-N-(1-methylcyclobutyl)carbamoyl chloride (CAS No. 2757917-51-2) represents a significant advancement in synthetic chemistry with far-reaching implications for drug discovery and material science. Its unique structural features and reactivity make it an indispensable tool for chemists working on next-generation therapeutics and functional materials.